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Compound of Interest

Compound Name: 8-Chloro-6-iodoquinoline

CAS No.: 111454-67-2

Cat. No.: B599941

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 8-Chloro-6-iodoquinoline. Adherence to these guidelines is

critical to ensure personal safety and environmental protection in the laboratory.

I. Hazard Identification and Personal Protective
Equipment (PPE)
8-Chloro-6-iodoquinoline is a halogenated quinoline derivative that should be handled with

caution due to its potential toxicity. While specific toxicological data for this compound is limited,

related compounds exhibit hazards including acute oral toxicity, skin irritation, and serious eye

irritation. Therefore, a stringent approach to personal protection is mandatory.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles with side shields are the minimum

requirement. A face shield should be worn over safety goggles when there is a risk of
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splashing.

Hand Protection: Chemically resistant gloves are essential. Disposable nitrile gloves provide

good splash protection, but for prolonged contact or handling larger quantities, heavier-duty

gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for

integrity before use and change them immediately if contaminated.

Body Protection: A flame-resistant lab coat, fully buttoned, is required. For operations with a

higher risk of exposure, a chemically resistant apron or coveralls should be worn over the lab

coat.

Respiratory Protection: All handling of solid 8-Chloro-6-iodoquinoline that may generate

dust must be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood

is not available or if there is a risk of aerosol generation that cannot be controlled, a properly

fitted respirator with an appropriate cartridge for organic vapors and particulates should be

used.

II. Quantitative Data Summary
The following table summarizes the available quantitative data for 8-Chloro-6-iodoquinoline.

It is important to note that some physical and safety parameters for this specific compound are

not readily available in published literature. In such cases, data for structurally similar

compounds are provided for reference and should be used with caution.
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Property Value Notes

Chemical Formula C₉H₅ClIN

Molecular Weight 289.5 g/mol

Appearance Solid (presumed)

Melting Point Data not available

For reference: 6-Iodoquinoline

melts at 91°C[1], and 8-

Chloroquinoline melts at

-20°C[2][3].

Boiling Point Data not available

GHS Hazard Statements H302, H315, H319, H332

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, Harmful if

inhaled.[4]

Occupational Exposure Limits

(OEL)
Data not available

No specific OELs (e.g., PEL,

TLV) have been established for

8-Chloro-6-iodoquinoline.[5][6]

[7][8] It is recommended to

handle it in a manner that

minimizes any potential for

exposure.

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the standard operating procedure for weighing and dissolving solid 8-
Chloro-6-iodoquinoline.

A. Preparation and Weighing:

Work Area Preparation:

Ensure the chemical fume hood is certified and functioning correctly.
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Cover the work surface within the fume hood with disposable absorbent bench paper.

Gather all necessary equipment: analytical balance, spatulas, weighing paper or boat, and

labeled receiving vessel.

Personal Protective Equipment (PPE):

Don all required PPE as detailed in Section I before entering the designated handling

area.

Weighing the Compound:

Place a tared weighing boat or paper on the analytical balance inside the fume hood.

Carefully transfer the desired amount of 8-Chloro-6-iodoquinoline from the stock

container to the weighing boat using a clean spatula.

Close the stock container immediately after dispensing.

Record the exact weight of the compound.

B. Dissolution Procedure:

Solvent Addition:

Carefully add the weighing boat containing the compound to a labeled beaker or flask of

appropriate size inside the fume hood.

Using a graduated cylinder or pipette, add the desired solvent to the vessel in a slow and

controlled manner to avoid splashing.

Ensuring Complete Dissolution:

If necessary, use a magnetic stirrer and stir bar to facilitate dissolution. Gentle heating on

a stirrer/hotplate may be applied if the compound's solubility characteristics allow and it

does not pose an additional risk.
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Visually confirm that all the solid has dissolved before proceeding with the experimental

use.

Post-Handling:

Wipe down the spatula and any other reusable equipment with a solvent-moistened cloth.

Dispose of the cloth as hazardous waste.

Dispose of the weighing boat and any other disposable materials in the designated solid

hazardous waste container.

Clean the work area within the fume hood.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

IV. Disposal Plan
All waste materials contaminated with 8-Chloro-6-iodoquinoline must be treated as

hazardous waste.

A. Waste Segregation and Collection:

Solid Waste:

Includes contaminated weighing paper, gloves, bench paper, and any unreacted

compound.

Collect in a clearly labeled, sealed, and chemically compatible container designated for

"Halogenated Organic Solid Waste".

Liquid Waste:

Includes unused solutions and solvent rinses.

Collect in a clearly labeled, sealed, and chemically compatible container designated for

"Halogenated Organic Liquid Waste".
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Do not mix with non-halogenated organic waste, as this increases disposal costs and

complexity.

Sharps Waste:

Contaminated needles, syringes, or broken glassware must be placed in a designated

sharps container for hazardous chemical waste.

B. Disposal Procedure:

Labeling: Ensure all waste containers are clearly and accurately labeled with "Hazardous

Waste," the full chemical name "8-Chloro-6-iodoquinoline," and any other components of

the waste stream.

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste by a licensed

contractor. Do not pour any waste containing 8-Chloro-6-iodoquinoline down the drain.[9]

V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:
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For small spills within a chemical fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

For larger spills, or any spill outside of a fume hood, evacuate the area, restrict access,

and contact your institution's EHS department or emergency response team immediately.

Workflow for Safe Handling of 8-Chloro-6-iodoquinoline
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Caption: Logical workflow for the safe handling of 8-Chloro-6-iodoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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